
In-Depth Technical Guide to Tiglic Acid-d3 (CAS:
19146-57-7)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tiglic Acid-d3

Cat. No.: B562642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tiglic Acid-d3 (d3-Tiglic Acid), a

deuterated analog of tiglic acid. It is intended to serve as a valuable resource for professionals

in research and drug development, offering detailed information on its chemical properties,

synthesis, and applications, with a focus on its role as an internal standard and metabolic

tracer.

Core Chemical and Physical Properties
Tiglic Acid-d3 is a stable, isotopically labeled form of tiglic acid, where three hydrogen atoms

on the methyl group at the C4 position are replaced with deuterium. This substitution imparts a

higher molecular weight, which is crucial for its use in mass spectrometry-based applications,

without significantly altering its chemical reactivity.
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Property Value Citation

CAS Number 19146-57-7 [1]

Molecular Formula C₅H₅D₃O₂ [1]

Molecular Weight 103.13 g/mol [1]

IUPAC Name
(E)-4,4,4-trideuterio-2-

methylbut-2-enoic acid
[1]

Synonyms

(2E)-2-Methyl-2-butenoic-

4,4,4-d3 acid, Tiglic acid

(4,4,4-D3)

Appearance White to off-white solid

Solubility
Soluble in methanol, ethanol,

and other organic solvents.

Isotopic Purity
Typically >98% (varies by

supplier)

Synthesis of Tiglic Acid-d3
The synthesis of Tiglic Acid-d3 can be adapted from established methods for its unlabeled

counterpart, primarily through the use of a deuterated Grignard reagent. A common route

involves the reaction of a deuterated Grignard reagent, such as methyl-d3-magnesium iodide,

with a suitable keto-acid or its ester, followed by dehydration.

Experimental Protocol: Synthesis via Grignard Reaction
and Dehydration
This protocol is an adaptation of a known synthesis for unlabeled tiglic acid. The key

modification is the use of a deuterated Grignard reagent.

Materials:

Iodo-d3-methane (CD₃I)
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Magnesium turnings

Pyruvic acid (or its ethyl ester)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Sulfuric acid (concentrated)

Sodium bicarbonate (saturated solution)

Sodium sulfate (anhydrous)

Standard laboratory glassware for organic synthesis

Procedure:

Preparation of Methyl-d3-magnesium Iodide (Grignard Reagent):

In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel,

and nitrogen inlet, place magnesium turnings.

Add a small crystal of iodine to activate the magnesium.

Slowly add a solution of iodo-d3-methane in anhydrous diethyl ether or THF to the

magnesium turnings under a nitrogen atmosphere. The reaction is exothermic and should

be controlled by the rate of addition.

Once the reaction is complete, the deuterated Grignard reagent is ready for the next step.

Reaction with Pyruvic Acid:

Cool the Grignard reagent solution in an ice bath.

Slowly add a solution of pyruvic acid in anhydrous diethyl ether or THF to the Grignard

reagent. This reaction is also exothermic and should be carefully controlled.

After the addition is complete, allow the mixture to stir at room temperature for several

hours to ensure the reaction goes to completion.
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Hydrolysis and Dehydration:

Carefully quench the reaction by slowly adding it to a mixture of ice and dilute sulfuric acid.

Separate the organic layer and extract the aqueous layer with diethyl ether.

Combine the organic extracts and wash with a saturated sodium bicarbonate solution and

then with brine.

Dry the organic layer over anhydrous sodium sulfate and remove the solvent under

reduced pressure to yield the crude 2-hydroxy-2-methyl-d3-butyric acid.

Heat the crude product with concentrated sulfuric acid to induce dehydration, forming

Tiglic Acid-d3.

Purification:

The crude Tiglic Acid-d3 can be purified by recrystallization from a suitable solvent

system, such as water or a mixture of hexane and ethyl acetate, to yield the final product.

Iodo-d3-methane

Methyl-d3-magnesium Iodide

 Anhydrous Ether/THF

Magnesium 2-hydroxy-2-methyl-d3-butyric acid

Pyruvic Acid
Tiglic Acid-d3

 Dehydration

Conc. H2SO4

Click to download full resolution via product page

Synthesis workflow for Tiglic Acid-d3.

Spectroscopic Data
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Detailed spectroscopic data for Tiglic Acid-d3 is not readily available in the public domain.

However, the spectra are expected to be very similar to that of unlabeled tiglic acid, with key

differences arising from the presence of deuterium.

¹H NMR Spectroscopy
In the ¹H NMR spectrum of Tiglic Acid-d3, the signal corresponding to the methyl protons at

the C4 position (typically around 1.8 ppm for unlabeled tiglic acid) will be absent. The other

signals, including the vinyl proton and the methyl protons at the C2 position, should remain

largely unchanged in their chemical shifts.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum of Tiglic Acid-d3 will show a characteristic triplet for the deuterated

carbon (CD₃) due to C-D coupling. The chemical shift of this carbon will be slightly different

from the corresponding CH₃ group in unlabeled tiglic acid.

Mass Spectrometry
The mass spectrum of Tiglic Acid-d3 will show a molecular ion peak (M+) that is 3 mass units

higher than that of unlabeled tiglic acid. The fragmentation pattern is expected to be similar, but

fragments containing the deuterated methyl group will also be shifted by 3 mass units. This

mass shift is the basis for its use as an internal standard.

Applications in Research
Tiglic Acid-d3 is a valuable tool in various research areas, particularly in metabolomics and

drug metabolism studies.

Use as an Internal Standard
Due to its similar chemical and physical properties to endogenous tiglic acid and its distinct

mass, Tiglic Acid-d3 is an ideal internal standard for quantitative analysis by mass

spectrometry (e.g., LC-MS, GC-MS). It is added to biological samples at a known concentration

at an early stage of sample preparation to correct for variations in sample processing and

instrument response.
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Sample Preparation

Analysis

Data Processing

Biological Sample

Spike with Tiglic Acid-d3

Metabolite Extraction

Derivatization (optional)

LC-MS/MS Analysis

Quantification

Normalization to Internal Standard

Concentration of Endogenous Tiglic Acid
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Workflow for using Tiglic Acid-d3 as an internal standard.
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Metabolic Tracing Studies
Tiglic acid is an intermediate in the metabolism of the amino acid isoleucine. Labeled Tiglic
Acid-d3 can be used as a tracer to study the flux through this metabolic pathway in various

physiological and pathological conditions. By administering Tiglic Acid-d3 to cells or

organisms and tracking the incorporation of the deuterium label into downstream metabolites,

researchers can gain insights into the dynamics of isoleucine metabolism.

This in-depth technical guide provides a solid foundation for researchers and professionals

working with Tiglic Acid-d3. While specific experimental data for the deuterated compound is

limited in public resources, the provided information on its properties, synthesis, and

applications, along with the illustrative diagrams, should facilitate its effective use in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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